2,10-Diethyl-2,10-dimethylundecanedioic acid
Overview
Description
2,10-Diethyl-2,10-dimethylundecanedioic acid is an organic compound with the molecular formula C₁₇H₃₂O₄. It is a dicarboxylic acid, meaning it contains two carboxyl functional groups (-COOH). This compound is known for its unique structure, which includes both ethyl and methyl substituents on the carbon chain, making it an interesting subject for chemical research and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,10-Diethyl-2,10-dimethylundecanedioic acid typically involves multi-step organic reactions. One common method includes the alkylation of a suitable precursor, followed by oxidation to introduce the carboxyl groups. The reaction conditions often require the use of strong bases and oxidizing agents to achieve the desired product .
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale organic synthesis techniques. This includes the use of continuous flow reactors to ensure consistent product quality and yield. The process is optimized to minimize waste and maximize efficiency, often employing catalysts to speed up the reaction .
Chemical Reactions Analysis
Types of Reactions: 2,10-Diethyl-2,10-dimethylund
Properties
CAS No. |
85018-91-3 |
|---|---|
Molecular Formula |
C17H32O4 |
Molecular Weight |
300.4 g/mol |
IUPAC Name |
2,10-diethyl-2,10-dimethylundecanedioic acid |
InChI |
InChI=1S/C17H32O4/c1-5-16(3,14(18)19)12-10-8-7-9-11-13-17(4,6-2)15(20)21/h5-13H2,1-4H3,(H,18,19)(H,20,21) |
InChI Key |
RZLJOODBPHKSCF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)(CCCCCCCC(C)(CC)C(=O)O)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
